5-Methoxy-1H-indazole
Cat. No. B1631729
Key on ui cas rn:
94444-96-9
M. Wt: 148.16 g/mol
InChI Key: GZWWDKIVVTXLFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[B:12]([Br:13])([Br:14])[Br:15].[CH2:18]([Cl:19])[Cl:20].[CH3:1][O:2][c:3]1[cH:4][c:5]2[cH:6][n:7][nH:8][c:9]2[cH:10][cH:11]1.[Na+:17].[OH-:16]>>[OH:2][c:3]1[cH:4][c:5]2[cH:6][n:7][nH:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
BrB(Br)Br
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
COc1ccc2[nH]ncc2c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
Oc1ccc2[nH]ncc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
